![molecular formula C16H16N2O3 B11098742 Furan-2-yl[4-(phenylcarbonyl)piperazin-1-yl]methanone](/img/structure/B11098742.png)
Furan-2-yl[4-(phenylcarbonyl)piperazin-1-yl]methanone
Overview
Description
Furan-2-yl[4-(phenylcarbonyl)piperazin-1-yl]methanone is a compound with the molecular formula C15H16N2O2 and a molecular weight of 256.3 g/mol . It is primarily used in proteomics research and is known for its unique structure, which includes a furan ring, a piperazine ring, and a phenylcarbonyl group .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Furan-2-yl[4-(phenylcarbonyl)piperazin-1-yl]methanone typically involves the reaction of furan-2-carboxylic acid with 4-(phenylcarbonyl)piperazine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction mixture is stirred at room temperature for several hours until the desired product is formed .
Industrial Production Methods
The process may include additional steps for purification and quality control to ensure the compound meets research-grade standards .
Chemical Reactions Analysis
Types of Reactions
Furan-2-yl[4-(phenylcarbonyl)piperazin-1-yl]methanone can undergo various chemical reactions, including:
Oxidation: The furan ring can be oxidized to form furan-2,5-dione derivatives.
Reduction: The carbonyl group can be reduced to form alcohol derivatives.
Substitution: The phenylcarbonyl group can undergo electrophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are typically used.
Substitution: Electrophilic aromatic substitution reactions often involve reagents like bromine (Br2) and nitric acid (HNO3).
Major Products
Oxidation: Furan-2,5-dione derivatives.
Reduction: Alcohol derivatives.
Substitution: Halogenated or nitrated phenylcarbonyl derivatives.
Scientific Research Applications
Furan-2-yl[4-(phenylcarbonyl)piperazin-1-yl]methanone has a wide range of applications in scientific research, including:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Employed in studies involving protein-ligand interactions and enzyme inhibition.
Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the development of new materials and chemical processes
Mechanism of Action
The mechanism of action of Furan-2-yl[4-(phenylcarbonyl)piperazin-1-yl]methanone involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site, thereby preventing substrate access. Additionally, it may interact with cellular receptors to modulate signaling pathways involved in various biological processes .
Comparison with Similar Compounds
Similar Compounds
Furan-2-yl(piperazin-1-yl)methanone hydrochloride: Similar structure but with a hydrochloride group.
Furan-2-ylmethylene-(4-pyridin-2-yl-piperazin-1-yl)-amine: Contains a pyridine ring instead of a phenylcarbonyl group
Uniqueness
Furan-2-yl[4-(phenylcarbonyl)piperazin-1-yl]methanone is unique due to its combination of a furan ring, a piperazine ring, and a phenylcarbonyl group. This unique structure contributes to its diverse chemical reactivity and wide range of applications in scientific research .
Properties
Molecular Formula |
C16H16N2O3 |
|---|---|
Molecular Weight |
284.31 g/mol |
IUPAC Name |
[4-(furan-2-carbonyl)piperazin-1-yl]-phenylmethanone |
InChI |
InChI=1S/C16H16N2O3/c19-15(13-5-2-1-3-6-13)17-8-10-18(11-9-17)16(20)14-7-4-12-21-14/h1-7,12H,8-11H2 |
InChI Key |
NUUQCVDWILLBPD-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCN1C(=O)C2=CC=CC=C2)C(=O)C3=CC=CO3 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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